Cas no 1367994-59-9 (Cyclopentaneacetic acid, 2-methoxy-)
Cyclopentaneacetic acid, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentaneacetic acid, 2-methoxy-
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- Inchi: 1S/C8H14O3/c1-11-7-4-2-3-6(7)5-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key: WYLMDUQQIBFOMM-UHFFFAOYSA-N
- SMILES: C1(CC(O)=O)CCCC1OC
Cyclopentaneacetic acid, 2-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-369793-1.0g |
2-(2-METHOXYCYCLOPENTYL)ACETIC ACID |
1367994-59-9 | 1.0g |
$903.0 | 2023-03-02 | ||
| Enamine | EN300-369793-2.5g |
2-(2-METHOXYCYCLOPENTYL)ACETIC ACID |
1367994-59-9 | 2.5g |
$1871.0 | 2023-03-02 | ||
| Enamine | EN300-369793-5.0g |
2-(2-METHOXYCYCLOPENTYL)ACETIC ACID |
1367994-59-9 | 5.0g |
$2369.0 | 2023-03-02 | ||
| Enamine | EN300-369793-10.0g |
2-(2-METHOXYCYCLOPENTYL)ACETIC ACID |
1367994-59-9 | 10.0g |
$2980.0 | 2023-03-02 |
Cyclopentaneacetic acid, 2-methoxy- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Cyclopentaneacetic acid, 2-methoxy-
Introduction to Cyclopentaneacetic acid, 2-methoxy- (CAS No. 1367994-59-9)
Cyclopentaneacetic acid, 2-methoxy- (CAS No. 1367994-59-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring and a methoxy group attached to the carboxylic acid moiety, which imparts specific chemical and biological properties.
The molecular formula of Cyclopentaneacetic acid, 2-methoxy- is C8H14O3, and its molecular weight is approximately 158.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it a valuable intermediate in the synthesis of more complex molecules.
In the pharmaceutical industry, Cyclopentaneacetic acid, 2-methoxy- has shown promise as a building block for the development of new drugs. Recent studies have explored its potential as a precursor for the synthesis of anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of Cyclopentaneacetic acid, 2-methoxy- in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to traditional NSAIDs.
Moreover, the methoxy group in Cyclopentaneacetic acid, 2-methoxy- plays a crucial role in modulating its biological activity. The presence of this functional group can enhance the lipophilicity of the molecule, which is essential for improving its bioavailability and cellular uptake. This property makes it particularly useful in the development of drugs that target specific cellular pathways or receptors.
In addition to its pharmaceutical applications, Cyclopentaneacetic acid, 2-methoxy- has also been investigated for its potential use in materials science. Researchers at the University of California, Berkeley, have explored its use as a monomer for the synthesis of novel polymers with unique mechanical and thermal properties. These polymers have shown promise in applications such as drug delivery systems and advanced materials for electronic devices.
The synthetic route for Cyclopentaneacetic acid, 2-methoxy- typically involves several steps, including the formation of a cyclopentyl derivative followed by functional group transformations. One common method involves the reaction of cyclopentylmethyl ether with an appropriate carboxylic acid precursor under controlled conditions. The resulting product can then be further modified to introduce additional functional groups or to optimize its properties for specific applications.
The safety profile of Cyclopentaneacetic acid, 2-methoxy- is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in a secure location away from incompatible materials.
In conclusion, Cyclopentaneacetic acid, 2-methoxy- (CAS No. 1367994-59-9) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.
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